2-tert-butyl-N-ethyl-N-phenylisonicotinamide

• IUPAC Name: 2-tert-butyl-N-ethyl-N-phenylpyridine-4-carboxamide
• InChI: InChI=1S/C18H22N2O/c1-5-20(15-9-7-6-8-10-15)17(21)14-11-12-19-16(13-14)18(2,3)4/h6-13H,5H2,1-4H3
• InChI Key: QNBISVSVGOLLCD-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=NC=C2)C(C)(C)C
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

2-tert-butyl-N-ethyl-N-phenylisonicotinamide (TBENA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBENA belongs to the class of isonicotinamide derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been extensively studied for its potential applications as a drug candidate for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, 2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

2-tert-butyl-N-ethyl-N-phenylisonicotinamide exerts its pharmacological effects by binding to specific targets in cells, including enzymes and receptors. 2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to inhibit the activity of enzymes involved in cancer cell growth, such as histone deacetylases and protein tyrosine phosphatases. In addition, 2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to modulate the activity of receptors involved in neurotransmission, such as the dopamine transporter and the nicotinic acetylcholine receptor.
Biochemical and Physiological Effects:
2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to have various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. 2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to inhibit cancer cell growth and induce apoptosis by modulating the expression of genes involved in cell cycle regulation and apoptosis. In addition, 2-tert-butyl-N-ethyl-N-phenylisonicotinamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-tert-butyl-N-ethyl-N-phenylisonicotinamide has several advantages for lab experiments, including its high potency and selectivity for specific targets. However, 2-tert-butyl-N-ethyl-N-phenylisonicotinamide also has several limitations, including its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

Future research on 2-tert-butyl-N-ethyl-N-phenylisonicotinamide should focus on improving its pharmacological properties, including its solubility and toxicity. In addition, future research should explore the potential applications of 2-tert-butyl-N-ethyl-N-phenylisonicotinamide in other diseases, such as cardiovascular diseases and diabetes. Finally, future research should investigate the mechanisms underlying the pharmacological effects of 2-tert-butyl-N-ethyl-N-phenylisonicotinamide, including its interactions with specific targets in cells.

Synthesis Methods

2-tert-butyl-N-ethyl-N-phenylisonicotinamide can be synthesized using various methods, including the reaction of isonicotinic acid with tert-butylamine, followed by the reaction of the resulting tert-butylisonicotinamide with ethyl bromide and phenylmagnesium bromide. Another method involves the reaction of isonicotinoyl chloride with tert-butylamine, followed by the reaction of the resulting tert-butylisonicotinamide with ethyl bromide and phenylmagnesium bromide.